Cas no 686744-08-1 (N-(2,3-dimethylphenyl)-2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(2,3-dimethylphenyl)-2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 686744-08-1
• MF: C₂₅H₂₃FN₂O₃S
• MW: 450.525128602982
• CID: 5928993
• PubChem ID: 2157621
• Update Time: 2025-07-17

N-(2,3-dimethylphenyl)-2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide
• Acetamide, N-(2,3-dimethylphenyl)-2-[[1-[(4-fluorophenyl)methyl]-1H-indol-3-yl]sulfonyl]-
• N-(2,3-dimethylphenyl)-2-[1-[(4-fluorophenyl)methyl]indol-3-yl]sulfonylacetamide
• F0590-0284
• AB00668936-01
• N-(2,3-dimethylphenyl)-2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide
• AKOS024585572
• 686744-08-1
• EU-0089721
• N-(2,3-dimethylphenyl)-2-({1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C25H23FN2O3S/c1-17-6-5-8-22(18(17)2)27-25(29)16-32(30,31)24-15-28(23-9-4-3-7-21(23)24)14-19-10-12-20(26)13-11-19/h3-13,15H,14,16H2,1-2H3,(H,27,29)
• InChI Key： WKJRRTDZNHNAHG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1C)(=O)CS(C1C2=C(N(CC3=CC=C(F)C=C3)C=1)C=CC=C2)(=O)=O

Computed Properties

• Exact Mass: 450.14134194g/mol
• Monoisotopic Mass: 450.14134194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 713.9±60.0 °C(Predicted)
• pka: 12.25±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(2,3-dimethylphenyl)-2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide

Introduction to N-(2,3-dimethylphenyl)-2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide (CAS No. 686744-08-1)

N-(2,3-dimethylphenyl)-2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 686744-08-1, represents a unique blend of structural complexity and potential biological activity. The molecular structure incorporates several key functional groups, including a sulfonyl group and an indole moiety, which are known for their diverse pharmacological properties.

The< strong>N-(2,3-dimethylphenyl)-2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide molecule is characterized by a phenyl ring substituted with dimethyl groups at the 2 and 3 positions, enhancing its lipophilicity and potentially improving its solubility in biological systems. The presence of the 4-fluorophenylmethyl group further modulates the electronic properties of the molecule, influencing its interactions with biological targets. These structural features make it a promising candidate for further investigation in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of indole derivatives in the development of novel therapeutic agents. The indole core in N-(2,3-dimethylphenyl)-2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide is particularly noteworthy, as it has been associated with various biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The sulfonyl group appended to the indole ring adds another layer of functionality, potentially enhancing binding affinity to target proteins.

One of the most compelling aspects of this compound is its potential role in modulating signaling pathways that are relevant to human health and disease. For instance, studies have suggested that indole derivatives can interact with transcription factors and other regulatory proteins, thereby influencing gene expression. The specific arrangement of atoms in N-(2,3-dimethylphenyl)-2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide may enable it to selectively interact with these targets, offering a basis for developing targeted therapies.

The< strong>CAS number 686744-08-1 provides a unique identifier for this compound, facilitating its tracking in scientific literature and patents. This standardized naming system ensures that researchers around the world can accurately reference and discuss the compound, promoting collaboration and knowledge sharing. The use of CAS numbers is particularly important in pharmaceutical research, where precision and clarity are paramount.

In vitro studies have begun to explore the pharmacological profile of N-(2,3-dimethylphenyl)-2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide. Initial findings suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For example, preliminary data indicate that this compound could interfere with the activity of kinases, which are often dysregulated in cancer cells. Additionally, its interaction with other therapeutic targets remains an area of active investigation.

The synthesis of N-(2,3-dimethylphenyl)-2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide presents both challenges and opportunities for synthetic chemists. The complex structure requires careful planning to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, may be employed to construct the desired molecular framework efficiently.

The< strong>indole moiety in this compound is particularly interesting from a synthetic perspective. Indole derivatives are known for their rich chemistry and diverse biological activities. The strategic placement of the sulfonyl group on the indole ring not only enhances its pharmacological potential but also provides multiple sites for further functionalization. This flexibility allows researchers to modify the molecule systematically to optimize its properties.

As research progresses, N-(2,3-dimethylphenyl)-2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide may find applications beyond traditional drug development. Its unique structural features make it a valuable tool for studying enzyme mechanisms and exploring new therapeutic strategies. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to fully realize its potential.

The< strong>CAS no 68674408 serves as a critical reference point for all related research endeavors. By maintaining a standardized identifier system, scientific communities can ensure seamless communication and data integration across different studies and disciplines. This consistency is vital for advancing knowledge in complex fields like pharmaceutical chemistry.

In conclusion, N-(2,3-dimethylphenyl)-2-{(4-fluorophenylethynyl)methoxy}-N'-m-toluenesulfonamidoacetamide (CAS No 68674408) represents a significant contribution to the field of medicinal chemistry. Its intricate structure and promising biological activities position it as a compelling candidate for further exploration. As research continues to uncover new insights into its pharmacological properties, this compound holds great promise for future therapeutic applications.